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Compound of Interest

Compound Name: tert-Butyl 2-bromonicotinate

Cat. No.: B064581

An In-depth Technical Guide to the Safety and Handling of tert-Butyl 2-bromonicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 2-
bromonicotinate (CAS No. 168629-64-9), a key heterocyclic building block used in
pharmaceutical and chemical research. Adherence to these guidelines is crucial for ensuring
personnel safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

tert-Butyl 2-bromonicotinate, also known as tert-butyl 2-bromopyridine-3-carboxylate, is a
colorless liquid or solid.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 168629-64-9 [2]
Molecular Formula C10H12BrNO2 [2]

Molecular Weight 258.112 g/mol [2]
Exact Mass 257.00514 Da [2]
Appearance Colorless liquid [1]
Density 1.385 g/cm3 [2]
Boiling Point 294 °C [2]
Flash Point 129.4 °C [2]

Hazard Identification and GHS Classification

This compound is classified as hazardous.[3] The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The GHS classification indicates it can cause significant

irritation and is harmful if ingested or inhaled.[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]

) ) o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 ]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o

irritation.[3][4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[3]

Signal Word:Warning[4]

Hazard Pictograms:
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walt text

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[4][5]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]
e Avoid contact with skin, eyes, and clothing.[4][6]

o Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

[4]16]

¢ Use non-sparking tools and take precautionary measures against static discharge, especially
if heating the substance.[7][8]

e Wash hands and face thoroughly after handling.[4][6]
e Do not eat, drink, or smoke in the handling area.[5]

Storage:

Keep the container tightly closed.[4][7]

Store in a cool, dry, dark, and well-ventilated place.[4][6][7]

Store away from incompatible materials such as strong oxidizing agents.[9]

It is recommended to store the material under an inert gas atmosphere.[4]
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Diagram 1: Safe Handling Workflow
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Diagram 1: A flowchart for the safe handling of tert-Butyl 2-bromonicotinate.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[10]
o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles conforming

to OSHA 29 CFR 1910.133 or EU EN166 standards.[5] A face shield may be required if there
Is a significant splash risk.[11]

» Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile or butyl rubber).[5]

o Body Protection: A laboratory coat is required.[5] For tasks with a higher risk of exposure,
consider additional protective clothing like an apron or sleevelets.[12]

o Respiratory Protection: Use only in a well-ventilated area or outdoors.[5] If ventilation is
inadequate or aerosols are generated, use a NIOSH/MSHA or European Standard EN 149
approved respirator.[5][10]

First Aid Measures

Immediate action is required in case of exposure. Facilities must be equipped with an eyewash
station and a safety shower.[5]

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[4]
Remove contact lenses if present and easy to do.[4] Continue rinsing. If eye irritation
persists, get medical advice/attention.[4]

o Skin Contact: Take off all contaminated clothing immediately.[4] Wash the affected area with
plenty of soap and water.[4] If skin irritation occurs, seek medical advice.[4]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If the
person feels unwell, get medical advice/attention.[4]

 Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[7] Seek immediate medical
advice/attention.[4]
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Exposure Occurs

1. Move to fresh air. 1. Remove contaminated clothing. 1. Rinse with water for 15+ min. 1. Rinse mouth.
2. Keep comfortable. 2. Wash with soap and water. 2. Remove contact lenses. 2. Do NOT induce vomiting.
3. Seek medical attention if unwell. 3. Seek medical attention if irritation occurs. 3. Seek medical attention if irritation persists. 3. Seek immediate medical attention.

Diagram 2: First Aid Response Logic

Click to download full resolution via product page

Diagram 2: Decision-making flowchart for first aid response to exposure.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9][12]
Evacuate personnel from the area.[12] Wear suitable protective equipment as detailed in
Section 4.[4]

» Environmental Precautions: Prevent the product from entering drains or waterways.[4][12]

o Containment and Cleaning: For liquid spills, absorb with an inert material (e.g., sand,
vermiculite).[13][14] For solid spills, pick up and arrange disposal without creating dust.[4]
Place the collected material in a suitable, closed container for disposal.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[4]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides, nitrogen oxides (NOXx), and hydrogen bromide gas.[5][15]

» Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[15]

Toxicological Information

This compound is categorized as harmful, but specific quantitative toxicological data is limited.
The hazard classification is based on its chemical structure and the properties of analogous

compounds.
Toxicity Type Data Classification
o No specific LD50 data )

Acute Oral Toxicity ) Harmful if swallowed.[3]

available.
) o No specific LC50 data o

Acute Inhalation Toxicity ) Harmful if inhaled.[3]
available.

Skin Corrosion/Irritation Causes irritation. Category 2 Irritant.[3][4]

Eye Damage/Irritation Causes serious irritation. Category 2A Irritant.[3][4]
No data available. Not

Carcinogenicity classified as a carcinogen by Not Classified

IARC, NTP, or OSHA.[16][17]

Experimental Protocols

tert-Butyl 2-bromonicotinate is a versatile intermediate in organic synthesis, commonly used
in cross-coupling reactions such as Suzuki and Buchwald-Hartwig aminations to construct
more complex molecules. A generalized workflow for its use in a laboratory setting is provided
below.

Note: This is a generalized workflow. Specific experimental conditions (catalyst, base, solvent,
temperature) must be determined based on the specific reaction being performed.
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Diagram 3: General Experimental Workflow
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Diagram 3: A generalized workflow for using the reagent in a cross-coupling reaction.
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Disposal Considerations

Product: Waste is classified as hazardous.[9] Disposal must be in accordance with local,
state, and federal regulations.[4] Entrust disposal to a licensed waste disposal company.[4]

Contaminated Packaging: Empty containers may retain product residue and can be
dangerous.[9] Dispose of containers at a hazardous or special waste collection point.[9] Do
not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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